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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium
thiosulfate hexahydrate (CaS₂O₃·6H₂O) in aqueous and alcoholic solutions. The information

presented herein is intended to support research, development, and formulation activities

where this compound's solubility characteristics are of critical importance.

Quantitative Solubility Data
The solubility of calcium thiosulfate hexahydrate is highly dependent on the solvent and

temperature. The following tables summarize the available quantitative data.

Solubility in Water
Calcium thiosulfate hexahydrate is freely soluble in water, with its solubility increasing

significantly with temperature.
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Temperature (°C)
Solubility ( g/100 g
of solvent)

Solubility ( g/100
mL of solvent)

Molar
Concentration
(mol/L)

0 78.7[1] - ~3.02

3 - 100[1][2][3] ~3.84

20 - 50.2 ~1.93

25 - 92 ~3.53

40 224[1] - ~8.60

Note: Molar concentrations are estimated based on the molecular weight of calcium
thiosulfate hexahydrate (260.3 g/mol ) and the density of water at the specified temperatures.

Solubility in Alcohols
Calcium thiosulfate hexahydrate is consistently reported as being insoluble or practically

insoluble in alcohols.[1][4][5][6] Quantitative data for its solubility in various alcohols such as

ethanol, methanol, or propanol is not readily available in scientific literature, reinforcing its poor

solubility in these organic solvents.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for key experiments to determine the solubility of

calcium thiosulfate hexahydrate.

Preparation of a Saturated Solution
A saturated solution is essential for accurate solubility determination. The following protocol

outlines the steps to prepare a saturated aqueous solution of calcium thiosulfate
hexahydrate.
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Saturated Solution Preparation

Start: Obtain Calcium Thiosulfate Hexahydrate and Deionized Water

Add excess CaS₂O₃·6H₂O to a known volume of deionized water in a sealed container.

Agitate the mixture at a constant temperature using a magnetic stirrer or shaker bath.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation.

Cease agitation and allow the undissolved solid to settle.

Carefully filter the supernatant through a pre-warmed or temperature-controlled filtration system to remove undissolved solid.

Collect the clear, saturated filtrate for analysis.

End: Saturated solution is ready for analysis.
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Gravimetric Solubility Determination

Start: Saturated Solution

Accurately weigh a clean, dry evaporating dish (W₁).

Pipette a known volume of the saturated filtrate into the evaporating dish.

Weigh the evaporating dish with the filtrate (W₂).

Gently heat the dish in a drying oven at a temperature below the decomposition temperature of the hydrate (e.g., < 45°C) to evaporate the solvent.

Dry the residue to a constant weight (W₃).

Calculate the mass of the solute (W₃ - W₁) and the mass of the solvent (W₂ - W₃).

Express solubility as grams of solute per 100 grams of solvent.

End: Solubility Determined
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Factors Affecting Solubility

Solubility of CaS₂O₃·6H₂O

Temperature

Increases in water

Solvent Polarity

High in polar (water), low in non-polar (alcohols)

Common Ion Effect

Decreases solubility (e.g., presence of Ca²⁺ or S₂O₃²⁻ ions)

pH

Can affect stability and solubility

Crystal Form (Hydrate vs. Anhydrous)

Anhydrous form may have different solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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